Cas no 1404755-97-0 (2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid)

• Product Name: 2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid
• CAS No: 1404755-97-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6134931
• PubChem ID: 63703802
• Update Time: 2025-09-23

2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid
• AKOS013014517
• EN300-13160367
• 2-phenyl-2-[N-(propan-2-yl)acetamido]acetic acid
• 1404755-97-0

• Inchi： 1S/C13H17NO3/c1-9(2)14(10(3)15)12(13(16)17)11-7-5-4-6-8-11/h4-9,12H,1-3H3,(H,16,17)
• InChI Key： UFQJLVTWMLECRK-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)N(C(C)=O)C(C)C)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid

Comprehensive Overview of 2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid (CAS No. 1404755-97-0): Properties, Applications, and Research Insights

2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid (CAS No. 1404755-97-0) is a specialized organic compound garnering attention in pharmaceutical and biochemical research due to its unique structural features. This N-substituted acetamidoacetic acid derivative combines a phenyl group with an isopropylamine moiety, making it a versatile intermediate for drug discovery and peptide synthesis. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in designing enzyme inhibitors and receptor modulators.

The compound's molecular structure (C13H17NO3) features a chiral center at the 2-position, which has sparked interest in asymmetric synthesis applications. Recent studies highlight its utility in developing targeted therapeutics, especially in metabolic disorder research. With the growing demand for precision medicine approaches, 1404755-97-0 has emerged as a valuable scaffold for creating compounds with improved selectivity and reduced off-target effects.

From a synthetic chemistry perspective, 2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid demonstrates remarkable stability under physiological conditions while maintaining sufficient reactivity for further derivatization. This balance makes it particularly attractive for prodrug development and bioconjugation strategies. Analytical characterization using techniques like HPLC-MS and NMR confirms its high purity (>98%) in commercial preparations, meeting stringent requirements for pharmaceutical applications.

Current market trends show rising interest in custom synthetic intermediates, with 1404755-97-0 appearing in patent applications related to anti-inflammatory and neuroprotective agents. The compound's structure-activity relationship (SAR) profile enables medicinal chemists to explore diverse pharmacological spaces, addressing contemporary challenges in drug bioavailability optimization. Its logP value (approximately 1.8) suggests favorable membrane permeability, a critical factor in modern drug design paradigms.

Environmental and safety assessments indicate that 2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid exhibits low ecotoxicity, aligning with the pharmaceutical industry's push toward green chemistry principles. Proper handling requires standard laboratory precautions, with no special storage conditions beyond temperature-controlled environments. The compound's stability profile supports its use in automated high-throughput screening platforms, accelerating drug discovery workflows.

Future research directions may explore the compound's potential in biodegradable materials science and controlled-release formulations. As regulatory agencies emphasize quality-by-design approaches, the well-characterized nature of 1404755-97-0 positions it as a reliable candidate for GMP-compliant production processes. Ongoing investigations into its metabolic pathways could further expand its applications in personalized medicine initiatives.

For researchers seeking specialty chemicals with documented reproducibility, 2-phenyl-2-N-(propan-2-yl)acetamidoacetic acid offers multiple advantages. Its compatibility with common coupling reagents in peptide synthesis and predictable reactivity patterns reduce development timelines. Suppliers typically provide comprehensive analytical data packages, including spectroscopic validation and residual solvent analysis, ensuring compliance with ICH guidelines for pharmaceutical intermediates.